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Compound of Interest

Compound Name: 3-Chloro-2-nitrophenol

Cat. No.: B096774 Get Quote

An In-depth Technical Guide to 3-Chloro-2-
nitrophenol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Chloro-2-nitrophenol, a key

chemical intermediate with significant applications in organic synthesis and pharmaceutical

development. This document details its chemical structure, IUPAC nomenclature, and

physicochemical properties. It further presents a detailed experimental protocol for its

synthesis, an analysis of its spectral characteristics, and a review of its current and potential

roles in drug discovery and development.

Chemical Structure and Nomenclature
IUPAC Name: 3-chloro-2-nitrophenol[1]

Synonyms: 2-Nitro-3-chlorophenol[1]

Chemical Structure:
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2-chloro-6-fluoronitrobenzene,
LiOH·H2O, 30% H2O2

Reaction in THF/water
at 60°C for 3 days Quench with Na2S2O3 Acidify with 1N HCl to pH < 3 Extract with EtOAc Wash with brine Dry with MgSO4 Concentrate in vacuo 3-Chloro-2-nitrophenol

(dark yellow oil)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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